Cas no 2228662-80-2 (4-(5-chlorofuran-2-yl)oxane-2,6-dione)

• Product Name: 4-(5-chlorofuran-2-yl)oxane-2,6-dione
• CAS No: 2228662-80-2
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• CID: 6615700
• PubChem ID: 165884504
• Update Time: 2025-10-29

4-(5-chlorofuran-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorofuran-2-yl)oxane-2,6-dione
• EN300-1978543
• 2228662-80-2

• Inchi： 1S/C9H7ClO4/c10-7-2-1-6(13-7)5-3-8(11)14-9(12)4-5/h1-2,5H,3-4H2
• InChI Key： YAJKPBYRYYDAKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CC(=O)OC(C2)=O)O1

Computed Properties

• Exact Mass: 214.0032864g/mol
• Monoisotopic Mass: 214.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(5-chlorofuran-2-yl)oxane-2,6-dione

4-(5-Chlorofuran-2-yl)oxane-2,6-dione: A Comprehensive Overview

4-(5-Chlorofuran-2-yl)oxane-2,6-dione, also known by its CAS number CAS No. 2228662-80-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its potential as a precursor in the synthesis of complex organic molecules.

The molecular structure of 4-(5-Chlorofuran-2-yl)oxane-2,6-dione consists of a central oxane ring (a six-membered ring containing oxygen) with two ketone groups at positions 2 and 6. The substituent at position 4 is a 5-chlorofuran group, which introduces both electronic and steric effects into the molecule. This combination of functional groups makes the compound highly versatile for various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored different synthetic pathways to optimize the production of 4-(5-Chlorofuran-2-yl)oxane-2,6-dione. One notable approach involves the use of cyclization reactions under specific conditions to form the oxane ring structure. These studies have not only improved the synthesis process but also provided deeper insights into the compound's reactivity.

The physical and chemical properties of CAS No. 222866 are critical for its applications. The compound exhibits a high degree of thermal stability, making it suitable for use in high-temperature environments. Additionally, its solubility in various solvents has been extensively studied, which is essential for its application in solution-based chemical processes.

In terms of applications, 4-(5-Chlorofuran-2-yl)oxane-dione has shown promise in the field of materials science. Researchers have investigated its use as a building block for constructing advanced polymers and composites. The compound's ability to undergo various types of polymerization reactions makes it a valuable material for developing high-performance polymers with tailored properties.

Another area where this compound has gained traction is in drug discovery. The presence of functional groups such as ketones and chlorinated furan rings makes it an attractive candidate for medicinal chemistry applications. Recent studies have explored its potential as a lead compound for developing new drug candidates targeting various diseases.

The environmental impact and safety profile of CAS No. 1997731 have also been subjects of recent research. Scientists have evaluated its biodegradability and toxicity to ensure that its use does not pose significant risks to ecosystems or human health.

In conclusion, 4-(5-Chlorofuran-dione) is a multifaceted compound with a wide range of potential applications across different industries. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific developments.